Cas no 62224-24-2 (Methyl 4,5-dibromothiophene-2-carboxylate)

• Product name: Methyl 4,5-dibromothiophene-2-carboxylate
• CAS No: 62224-24-2
• MF: C₆H₄O₂SBr₂
• MW: 299.96776
• MDL: MFCD00831688
• CID: 827391
• PubChem ID: 2727707

Methyl 4,5-dibromothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5-dibromothiophene-2-carboxylate
• Methyl 4,5-dibromo-2-thiophenecarboxylate
• DTXSID50369457
• SR-01000635375-1
• EN300-171761
• 4,5-Dibromothiophene-2-carboxylic acid methyl ester
• methyl 4,5-dibromo-2-thiophencarboxylate
• SB67066
• 62224-24-2
• DB-002290
• AKOS005071614
• HMS1445H10
• METHYL4,5-DIBROMOTHIOPHENE-2-CARBOXYLATE
• CCG-45621
• CS-0135755
• AC-0202
• URPMSPAEAVFKCO-UHFFFAOYSA-N
• IDI1_016479
• MFCD00831688
• I10064
• Q-103268
• SCHEMBL1529974
• Maybridge3_005092

• MDL： MFCD00831688
• Inchi： InChI=1S/C6H4Br2O2S/c1-10-6(9)4-2-3(7)5(8)11-4/h2H,1H3
• InChI Key： URPMSPAEAVFKCO-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC(=C(Br)S1)Br

Computed Properties

• Exact Mass: 297.83000
• Monoisotopic Mass: 297.83
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Tautomer Count: nothing
• Topological Polar Surface Area: 54.5A^2
• Surface Charge: 0

Experimental Properties

• Density: 2.01
• Melting Point: 80-82°
• Boiling Point: 305.1°C at 760 mmHg
• Flash Point: 138.3°C
• Refractive Index: 1.611
• PSA: 54.54000
• LogP: 3.05970

Methyl 4,5-dibromothiophene-2-carboxylate Security Information

• HazardClass：IRRITANT

Methyl 4,5-dibromothiophene-2-carboxylate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%